Cas no 898778-69-3 (5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene)

5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene structure
898778-69-3 structure
Product Name:5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
CAS No:898778-69-3
MF:C20H24O4S
MW:360.467164993286
MDL:MFCD07699158
CID:867983
PubChem ID:24723519
Update Time:2025-04-19

5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-hexoxyphenyl)methanone
    • 5-(1,3-DIOXOLAN-2-YL)-2-(4-HEXYLOXYBENZOYL)THIOPHENE
    • DTXSID20641959
    • 898778-69-3
    • MFCD07699158
    • [5-(1,3-Dioxolan-2-yl)thiophen-2-yl][4-(hexyloxy)phenyl]methanone
    • AKOS016018682
    • 2-{5-[4-(HEXYLOXY)BENZOYL]THIOPHEN-2-YL}-1,3-DIOXOLANE
    • 5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
    • MDL： MFCD07699158
    • Inchi： 1S/C20H24O4S/c1-2-3-4-5-12-22-16-8-6-15(7-9-16)19(21)17-10-11-18(25-17)20-23-13-14-24-20/h6-11,20H,2-5,12-14H2,1H3
    • InChI Key： IHQPNVIECFFVGT-UHFFFAOYSA-N
    • SMILES： S1C(C(C2C=CC(=CC=2)OCCCCCC)=O)=CC=C1C1OCCO1

Computed Properties

  • Exact Mass: 360.13953042g/mol
  • Monoisotopic Mass: 360.13953042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 73Ų

5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202457-1g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
 898778-69-3 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202457-2g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
 898778-69-3 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202457-5g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
 898778-69-3 97%
5g
 ￡1702.00 2022-03-01
Chemenu
CM298700-1g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
 898778-69-3 95%
1g
 $512 2023-02-16
abcr
AB362583-1 g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene, 97%; .
 898778-69-3 97%
1 g
 €954.60 2023-07-19
abcr
AB362583-2 g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene, 97%; .
 898778-69-3 97%
2 g
 €1,400.00 2023-07-19
Matrix Scientific
107215-1g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene, 97%
 898778-69-3 97%
1g
 $517.00 2023-09-05
Matrix Scientific
107215-2g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene, 97%
 898778-69-3 97%
2g
 $739.00 2023-09-05
Matrix Scientific
107215-5g
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene, 97%
 898778-69-3 97%
5g
 $1412.00 2023-09-05
TRC
D090480-250mg
5-(1,3-Dioxolan-2-yl)-2-(4-hexyloxybenzoyl)thiophene
 898778-69-3
250mg
 $ 440.00 2022-04-01

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